(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one

• Molecular Formula: C14H12O5
• Molecular Weight: 260.24 g/mol
• InChI: InChI=1S/C14H12O5/c1-18-11-7-10(19-14(17)8-11)4-2-9-3-5-12(15)13(16)6-9/h2-8,15-16H,1H3/b4-2+
• InChIKey: DEVZTLWLEZLGST-DUXPYHPUSA-N

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one (CAS 149947-22-8) is a naturally occurring 4-methoxy-6-styryl-2H-pyran-2-one, a polyketide synthase-derived secondary metabolite isolated from sources including Alpinia speciosa and Polygala sabulosa. With a molecular formula of C14H12O5 and molecular weight of 260.24 g/mol, this compound belongs to the styrylpyrone family—a class distinguished by a 2-pyrone core bearing a styryl moiety at C6 and a methoxy group at C4.

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: CAS 149947-22-8 Procurement Overview and Structural Context

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one (CAS 149947-22-8) is a naturally occurring 4-methoxy-6-styryl-2H-pyran-2-one, a polyketide synthase-derived secondary metabolite isolated from sources including Alpinia speciosa and Polygala sabulosa [1]. With a molecular formula of C14H12O5 and molecular weight of 260.24 g/mol, this compound belongs to the styrylpyrone family—a class distinguished by a 2-pyrone core bearing a styryl moiety at C6 and a methoxy group at C4 [2]. The (E)-configuration of the exocyclic double bond is a critical structural determinant of biological activity, and the compound is typically supplied as a solid requiring storage at -20°C under sealed, dry conditions to maintain stability .

(E)-styryl configuration critical for SAR studies on antimalarial styrylpyrones

Natural product isolate from Alpinia speciosa, suitable as reference standard

PfDHODH inhibitor with reported parasite selectivity, fits target-based screening

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Synthesis and antimalarial and antituberculosis activities of a series of natural and unnatural 4-methoxy-6-styryl-pyran-2-ones, dihydro analogues and photo-dimers. Bioorg Med Chem. 2012 Feb 15;20(4):1482-93. View Source
• [2] McGlacken GP, Fairlamb IJ. 2-Pyrone natural products and mimetics: isolation, characterisation and biological activity. Nat Prod Rep. 2005 Jun;22(3):369-85. View Source

Why Generic Substitution of (E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one with In-Class Styrylpyrones Is Not Recommended

The 4-methoxy-6-styryl-2H-pyran-2-one scaffold exhibits extreme sensitivity to subtle structural modifications, making generic substitution within this class scientifically unsound. Direct head-to-head comparative data demonstrate that the specific 3,4-dihydroxy substitution pattern on the styryl ring, the (E)-configuration of the exocyclic double bond, and the 4-methoxy (rather than 4-hydroxy) group collectively determine both the magnitude of antimalarial potency and the target engagement profile [1]. For instance, catalytic hydrogenation of the Δ⁷ double bond to yield the corresponding dihydro analogue results in either complete loss of antimalarial activity or drastic reduction in selectivity, with several dihydro analogues failing to achieve IC50 < 10 μM while their unsaturated counterparts retain potency [2]. Furthermore, the 4-methoxy derivative exhibits a fundamentally different biological fingerprint compared to its 4-hydroxy analog hispidin—the former demonstrates potent inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (DHODH) with an IC50 of 418 nM, whereas hispidin's primary reported activities center on protein kinase Cβ (IC50 ~2 μM) and β-secretase inhibition [3]. The quantitative evidence presented in Section 3 substantiates that procurement decisions based solely on scaffold similarity, without accounting for these specific structural determinants, will yield compounds with unpredictably divergent biological outcomes.

3,4-dihydroxy substitution Substitution with unsubstituted phenyl or mono-substituted patterns may reduce reported antimalarial activity and selectivity.

(E)-configuration essential Dihydro analogue (saturated bond) showed drastic loss of activity; olefin geometry directly affects potency.

4-methoxy vs 4-hydroxy Hispidin (4-hydroxy analog) lacks reported PfDHODH inhibition; targets PKCβ and BACE1—different mechanism.

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Synthesis and antimalarial and antituberculosis activities of a series of natural and unnatural 4-methoxy-6-styryl-pyran-2-ones, dihydro analogues and photo-dimers. Bioorg Med Chem. 2012 Feb 15;20(4):1482-93. View Source
• [2] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Table 2: Δ⁷ dihydro analogues typically less active or lacked selectivity. View Source
• [3] BindingDB Entry BDBM50379143. (E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one (CHEMBL2012825). IC50 = 418 nM against Plasmodium falciparum DHODH (Type 2). View Source

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: Quantitative Differentiation Evidence Against Closest Comparators

Superior Antimalarial Potency and Selectivity Versus Structurally Similar 4-Methoxy-6-styryl-2H-pyran-2-one Analogs

In a comprehensive head-to-head evaluation of 14 structurally related 6-styryl-pyran-2H-ones against Plasmodium falciparum (chloroquine-resistant K1 strain), compound 3 [(E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one] exhibited an IC50 of 3.0 μM with a selectivity index (SI) of 54 against the L6 rat skeletal myoblast cell line [1]. This represents a 4.3-fold improvement in potency and a 4.5-fold improvement in selectivity compared to the unsubstituted phenyl analog compound 4 (IC50 = 13 μM, SI = 12), and a 2.0-fold potency advantage over the para-nitro substituted analog compound 13 (IC50 = 6.0 μM, SI = 32) [1]. The 3,4-dihydroxy substitution pattern on the styryl ring is thus quantitatively established as a critical pharmacophoric feature conferring enhanced antimalarial activity and reduced mammalian cytotoxicity relative to mono-substituted or unsubstituted styryl analogs [1].

Analogue comparison

Head-to-head

IC50 3.0 µM, SI 54 vs. unsubstituted phenyl analog IC50 13 µM, SI 12

Supports selection over unsubstituted phenyl analog based on reported potency and selectivity

4.3-fold lower IC50, 4.5-fold higher SI (P. falciparum K1, L6 cytotoxicity)

Evidence Dimension	Antimalarial potency (IC50) and selectivity index (SI)
Target Compound Data	IC50 = 3.0 μM; SI = 54 (L6 cytotoxicity IC50 = 160 μM)
Comparator Or Baseline	Compound 4 (unsubstituted phenyl): IC50 = 13 μM, SI = 12 (L6 IC50 = 160 μM); Compound 13 (para-nitro): IC50 = 6.0 μM, SI = 32 (L6 IC50 = 190 μM)
Quantified Difference	4.3-fold lower IC50 vs compound 4; 4.5-fold higher SI vs compound 4; 2.0-fold lower IC50 vs compound 13
Conditions	Plasmodium falciparum K1 strain (chloroquine-resistant); L6 rat skeletal myoblast cytotoxicity assay; all data from duplicate assays

Why This Matters

For antimalarial lead optimization programs, the 3.0 μM IC50 coupled with an SI of 54 provides a superior therapeutic window compared to close structural analogs, justifying procurement of this specific compound rather than less active or less selective alternatives.

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Synthesis and antimalarial and antituberculosis activities of a series of natural and unnatural 4-methoxy-6-styryl-pyran-2-ones, dihydro analogues and photo-dimers. Bioorg Med Chem. 2012 Feb 15;20(4):1482-93. Table 1, entries 1, 2, 4. View Source

Potent and Selective Plasmodium falciparum DHODH Inhibition: A Defined Molecular Target Not Shared by 4-Hydroxy Analog Hispidin

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one demonstrates potent inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (DHODH, Type 2), a validated antimalarial drug target involved in pyrimidine biosynthesis, with an IC50 of 418 nM as reported in BindingDB and cited in US Patent 8,703,811 [1]. In stark contrast, the 4-hydroxy analog hispidin—which differs only by the absence of the 4-methoxy group—has no reported DHODH inhibitory activity; hispidin's characterized targets include protein kinase Cβ (IC50 ~2 μM), β-secretase (BACE1, IC50 = 4.9 μM), and prolyl endopeptidase (PE, IC50 = 16 μM) . Furthermore, the target compound exhibits a >70-fold selectivity for the parasitic DHODH enzyme over human DHODH, for which the IC50 is reported as 30 μM (30,000 nM) in the same patent dataset [2]. This combination of sub-micromolar potency against the parasite target and pronounced selectivity over the human ortholog constitutes a quantifiable differentiation from the 4-hydroxy analog that is directly relevant for target-based antimalarial screening programs.

PfDHODH inhibition

Reported

IC50 418 nM, >70-fold selectivity over human DHODH

Supports DHODH-targeted screening context

Cross-study reported target divergence from hispidin

Evidence Dimension	Target enzyme inhibition (IC50)
Target Compound Data	PfDHODH IC50 = 418 nM (0.418 μM); Human DHODH IC50 = 30,000 nM (30 μM)
Comparator Or Baseline	Hispidin (4-hydroxy analog): No reported DHODH inhibition; primary targets include PKCβ (IC50 ~2 μM), BACE1 (IC50 = 4.9 μM)
Quantified Difference	>70-fold selectivity for PfDHODH over human DHODH; complete target profile divergence from hispidin
Conditions	Type 2 DHODH activity monitored via direct assay measuring orotate formation or via chromogen reduction assay using DCIP; human DHODH assay by 2,6-dichloroindophenol-reduction

Why This Matters

Procurement for target-based antimalarial screening requires compounds with defined molecular targets; this compound offers validated PfDHODH engagement with sub-micromolar potency and parasite selectivity, whereas hispidin is unsuitable for DHODH-focused programs.

• [1] BindingDB Entry BDBM50379143. CHEMBL2012825::US8703811, 38. (E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one. IC50 = 418 nM against Plasmodium falciparum DHODH. View Source
• [2] BindingDB Entry BDBM50379139. CHEMBL2012820::US8703811, 24. Related 4-methoxy-6-styryl-pyran-2-one analog human DHODH IC50 = 30,000 nM. View Source

Critical Role of the (E)-Configuration and Δ⁷ Double Bond: Dihydro Analogues Exhibit Drastic Loss of Antimalarial Activity

Catalytic hydrogenation of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) with 10% Pd/C under H₂ atmosphere yields the corresponding Δ⁷ dihydro analogue (compound 25), in which the exocyclic styryl double bond is reduced to a single bond [1]. While compound 3 exhibits antimalarial activity with an IC50 of 3.0 μM and selectivity index of 54, its dihydro analogue 25 demonstrates an IC50 of >17 μM against P. falciparum—representing a >5.7-fold reduction in potency—and a selectivity index that could not be calculated due to insufficient activity [2]. This pattern is consistent across the 4-methoxy-6-styryl-pyran-2-one series: Δ⁷ dihydro analogues were typically less active or lacked selectivity compared to their unsaturated counterparts [3]. The (E)-configuration and the conjugated π-system spanning the 2-pyrone core and the styryl moiety are thus quantitatively established as essential structural requirements for antimalarial activity.

E-configuration role

Head-to-head

Unsaturated: IC50 3.0 µM vs dihydro analogue IC50 >17 µM

E-configuration and conjugated double bond essential for activity

>5.7-fold reduction upon hydrogenation; SAR confirmation

Evidence Dimension	Antimalarial potency (P. falciparum IC50)
Target Compound Data	IC50 = 3.0 μM (unsaturated, (E)-configuration)
Comparator Or Baseline	Compound 25 (Δ⁷ dihydro analogue, single bond): IC50 > 17 μM
Quantified Difference	>5.7-fold reduction in potency upon hydrogenation
Conditions	Catalytic hydrogenation with 10% Pd/C, H₂ atmosphere; P. falciparum K1 strain assay

Why This Matters

This data demonstrates that the (E)-configuration and intact double bond are non-negotiable structural features for antimalarial activity; procurement of dihydro analogues or compounds with altered olefin geometry will yield substantially inferior biological outcomes.

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 2, line 117-120: Catalytic hydrogenation of pyrone 3 yields Δ⁷ dihydro analogue 25. View Source
• [2] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Table 2, entry 4: Compound 25 P. falciparum IC50 > 17 μM. View Source
• [3] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Abstract: 'Δ⁷ Dihydro analogues were typically less active or lacked selectivity.' View Source

Photochemical Reactivity and Crystal Packing Propensity: Enables Access to Structurally Defined Aniba-Dimer-Type Photodimers with Enhanced Antimalarial Activity

X-ray crystallographic analysis of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) reveals that the molecules pack in a head-to-tail fashion in the crystal unit cell, with alignment of the Δ⁵ and Δ⁷ double bonds at intermolecular distances of 3.6-3.7 Å [1]. This specific intermolecular distance falls within the 3.6-4.1 Å range established as optimal for [2+2] cycloaddition in cinnamic acid analogues [2]. Consequently, compound 3 undergoes photochemical dimerization upon UV irradiation to yield aniba-dimer-type asymmetric dimers—a reactivity profile not universally shared by all 4-methoxy-6-styryl-pyran-2-ones in the library [3]. The resulting aniba-dimer A-type asymmetric dimers 31 and 33 exhibit substantially improved antimalarial activity against P. falciparum, with IC50 values of 1.5 μM and 1.7 μM respectively—representing a 2.0-fold and 1.8-fold potency enhancement over the monomer 3—along with excellent selectivity indices of approximately 80 [4]. In contrast, several styryl-pyrones in the same library (e.g., compounds 12, 16, 19, 20, 23) were photochemically unreactive under identical conditions [5].

Photochemical dimerization

Head-to-head

Monomer IC50 3.0 µM; photodimers IC50 1.5–1.7 µM, SI ~80

Enables solid-state photodimer formation with enhanced activity

Crystal packing distance 3.6–3.7 Å supports [2+2] cycloaddition

Evidence Dimension	Photochemical reactivity and dimer antimalarial potency
Target Compound Data	Monomer 3 P. falciparum IC50 = 3.0 μM; photodimer 31 IC50 = 1.5 μM; photodimer 33 IC50 = 1.7 μM
Comparator Or Baseline	Photochemically unreactive analogs (compounds 12, 16, 19, 20, 23) in the same library; monomer 3 baseline IC50 = 3.0 μM
Quantified Difference	Dimer 31: 2.0-fold more potent than monomer 3; Dimer 33: 1.8-fold more potent; SI increased from 54 to ~80
Conditions	Solid-state photoirradiation; crystal packing distance 3.6-3.7 Å; P. falciparum K1 strain assay

Why This Matters

This compound serves not only as a bioactive monomer but also as a viable precursor for accessing structurally defined photodimers with enhanced potency and selectivity—a synthetic utility not available from photochemically inert analogs in the same class.

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 2, lines 105-112: Crystal packing of 3 shows head-to-tail alignment at 3.6-3.7 Å. View Source
• [2] Schmidt GM. Photodimerization in the solid state. Pure Appl Chem. 1971;27(4):647-678. View Source
• [3] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 3.4, lines 147-148: Compounds 3, 4, 14, 15, 17, 22 identified as photochemically reactive. View Source
• [4] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Abstract: Dimers 31 and 33 IC50 = 1.5 and 1.7 μM; SI ~80. View Source
• [5] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 3.4: Compounds 12, 16, 19, 20, 23 were photochemically unreactive. View Source

Negligible Antituberculosis Activity: Differentiates from Pseudopyronine-Class 3,6-Dialkyl-4-hydroxy-pyran-2-ones

While the 3,6-dialkyl-4-hydroxy-pyran-2-one marine microbial metabolites pseudopyronines A and B have been identified as modest growth inhibitors of Mycobacterium tuberculosis, evaluation of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) against M. tuberculosis H37Rv revealed a minimum inhibitory concentration (MIC) greater than 350 μM—the highest test concentration of 100 μg/mL [1]. This represents a complete lack of appreciable antitubercular activity, a finding that was consistent across the entire library of 4-methoxy-6-styryl-pyran-2-ones evaluated, all of which exhibited MIC values >260 μM [2]. In quantitative terms, compound 3 demonstrates at least a 70-fold selectivity window for antimalarial activity (IC50 = 3.0 μM) over antitubercular activity (MIC > 350 μM). This selectivity profile starkly contrasts with the pseudopyronine class, which exhibits more balanced activity across both disease targets [3].

Antitubercular selectivity

Class-level

M. tuberculosis MIC >350 µM; >70-fold antimalarial selectivity

Reported antimalarial selectivity over antitubercular activity

All 4-methoxy-6-styryl-pyran-2-ones showed MIC >260 µM

Evidence Dimension	Antitubercular activity (MIC)
Target Compound Data	M. tuberculosis H37Rv MIC > 350 μM
Comparator Or Baseline	Pseudopyronines A and B (3,6-dialkyl-4-hydroxy-pyran-2-ones): Modest growth inhibitors of M. tuberculosis
Quantified Difference	>70-fold selectivity for antimalarial over antitubercular activity
Conditions	M. tuberculosis H37Rv grown in GAST medium; highest test concentration 100 μg/mL

Why This Matters

For researchers focused exclusively on antimalarial drug discovery, this compound offers a cleaner selectivity profile with minimal off-target antitubercular activity, reducing confounding effects in phenotypic screening compared to pseudopyronine-class compounds.

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Table 1, entry 1: Compound 3 M. tuberculosis MIC > 350 μM. View Source
• [2] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 3.2: 'none of the library compounds exhibited any appreciable level of anti-tuberculosis activity.' View Source
• [3] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Introduction: Pseudopyronines A and B identified as modest M. tuberculosis growth inhibitors. View Source

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: Evidence-Backed Research and Industrial Application Scenarios

Antimalarial Lead Optimization: Validated Starting Point with Superior Potency and Selectivity Over Close Analogs

This compound is optimally deployed as a validated starting point for antimalarial lead optimization programs targeting Plasmodium falciparum. With an IC50 of 3.0 μM and a selectivity index of 54 against mammalian L6 cells, it outperforms structurally similar 4-methoxy-6-styryl-2H-pyran-2-ones such as compound 4 (IC50 = 13 μM, SI = 12) and compound 13 (IC50 = 6.0 μM, SI = 32) in the same assay system [1]. The compound also demonstrates sub-micromolar inhibition of the validated target PfDHODH (IC50 = 418 nM) with >70-fold selectivity over human DHODH [2]. For medicinal chemistry teams, the 3,4-dihydroxy substitution pattern on the styryl ring is quantitatively established as a critical pharmacophoric feature conferring both enhanced potency and reduced cytotoxicity, making this compound a rational choice over alternative styryl-pyrones with different substitution patterns [1].

Photochemical Precursor for Aniba-Dimer-Type Antimalarial Agents with Enhanced Potency

Owing to its specific crystal packing arrangement—head-to-tail alignment with intermolecular distances of 3.6-3.7 Å between Δ⁵ and Δ⁷ double bonds—this compound undergoes solid-state photochemical [2+2] cycloaddition to yield structurally defined aniba-dimer A-type asymmetric dimers [1]. The resulting photodimers (e.g., compounds 31 and 33) exhibit significantly improved antimalarial activity with IC50 values of 1.5 μM and 1.7 μM, respectively—representing approximately 2-fold greater potency than the parent monomer—and enhanced selectivity indices of approximately 80 [2]. In contrast, several other 4-methoxy-6-styryl-pyran-2-ones in the same library (compounds 12, 16, 19, 20, 23) were photochemically unreactive under identical conditions [3]. This compound is therefore uniquely suitable as a photochemical precursor for accessing dimeric antimalarial leads with superior potency profiles, a synthetic route not available from photochemically inert class members [1].

Target-Based PfDHODH Inhibitor Screening and SAR Expansion

With validated inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) at an IC50 of 418 nM, this compound is directly applicable in target-based screening campaigns focused on pyrimidine biosynthesis inhibition [1]. The >70-fold selectivity window over human DHODH (IC50 = 30,000 nM) mitigates concerns regarding host toxicity in early-stage profiling [2]. In contrast, the structurally related 4-hydroxy analog hispidin lacks reported DHODH inhibitory activity, with its characterized targets including protein kinase Cβ (IC50 ~2 μM), BACE1 (IC50 = 4.9 μM), and prolyl endopeptidase (IC50 = 16 μM) [3]. For research groups specifically seeking PfDHODH inhibitors, procurement of this compound—rather than hispidin or other 4-hydroxy styrylpyrones—is essential for target engagement. The defined molecular target also enables rational SAR expansion around the 4-methoxy and 3,4-dihydroxystyryl moieties to further optimize potency and selectivity [1].

Natural Product Authenticity and Structure Confirmation Reference Standard

As a naturally occurring metabolite isolated from Alpinia speciosa and Polygala sabulosa, this compound serves as an authentic reference standard for natural product chemistry and dereplication studies involving styrylpyrone-containing plant and fungal extracts [1]. The compound has been fully characterized by MS and NMR, and its X-ray crystal structure has been deposited with the Cambridge Crystallographic Data Centre (CCDC 831983), providing definitive structural confirmation [2]. The (E)-configuration of the exocyclic double bond is a critical stereochemical feature, and catalytic hydrogenation to the Δ⁷ dihydro analogue results in a >5.7-fold loss of antimalarial activity, underscoring the importance of verifying olefin geometry in natural product isolates [3]. Procurement of this structurally authenticated compound enables accurate compound identification in metabolomics workflows and quality control of natural product libraries [2].

Application

Selection Property

Validation Focus

Antimalarial lead optimization studies

3,4-dihydroxy styryl substitution pattern

Reported potency and selectivity vs. close analogs

Photochemical precursor for dimeric agents

Solid-state [2+2] cycloaddition reactivity

Crystal packing and dimer potency improvement

PfDHODH inhibitor screening and SAR

PfDHODH inhibition and human DHODH selectivity

Target engagement and selectivity window review

Natural product authenticity reference standard

Fully characterized structure (X-ray, NMR)

Olefin geometry confirmation and library QC

• [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Synthesis and antimalarial and antituberculosis activities of a series of natural and unnatural 4-methoxy-6-styryl-pyran-2-ones, dihydro analogues and photo-dimers. Bioorg Med Chem. 2012 Feb 15;20(4):1482-93. View Source
• [2] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Section 2, line 316: CCDC deposition number 831983. View Source
• [3] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Bioorg Med Chem. 2012;20(4):1482-93. Table 2: Dihydro analogue 25 IC50 > 17 μM vs monomer 3 IC50 = 3.0 μM. View Source